Cas no 62529-18-4 (Phenol, 2-amino-4-dodecyl-)

• Product Name: Phenol, 2-amino-4-dodecyl-
• CAS No: 62529-18-4
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• CID: 441446
• PubChem ID: 11311964
• Update Time: 2025-04-19

Phenol, 2-amino-4-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-4-dodecyl-
• 2-amino-4-dodecylphenol
• SCHEMBL8937894
• DTXSID30462036
• QTCHYCDDYFMASI-UHFFFAOYSA-N
• 62529-18-4
• 4-dodecyl-2-aminophenol

• Inchi： 1S/C18H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-18(20)17(19)15-16/h13-15,20H,2-12,19H2,1H3
• InChI Key： QTCHYCDDYFMASI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1N)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 277.24073
• Monoisotopic Mass: 277.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25